Cas no 2228871-83-6 (4-(1-aminocyclopentyl)-2-(dimethylamino)methylphenol)

• Product Name: 4-(1-aminocyclopentyl)-2-(dimethylamino)methylphenol
• CAS No: 2228871-83-6
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5829755
• PubChem ID: 165611479
• Update Time: 2025-05-25

4-(1-aminocyclopentyl)-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclopentyl)-2-(dimethylamino)methylphenol
• 4-(1-aminocyclopentyl)-2-[(dimethylamino)methyl]phenol
• EN300-1755352
• 2228871-83-6

• Inchi： 1S/C14H22N2O/c1-16(2)10-11-9-12(5-6-13(11)17)14(15)7-3-4-8-14/h5-6,9,17H,3-4,7-8,10,15H2,1-2H3
• InChI Key： PIQMFCGHAMHNFI-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)C1(CCCC1)N

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(1-aminocyclopentyl)-2-(dimethylamino)methylphenol

4-(1-Aminocyclopentyl)-2-(Dimethylamino)methylphenol: A Comprehensive Overview

4-(1-Aminocyclopentyl)-2-(Dimethylamino)methylphenol is a complex organic compound with the CAS number 2228871-83-6. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a phenol ring substituted with two distinct functional groups: a 1-aminocyclopentyl group and a dimethylamino methyl group. These substituents contribute to the compound's versatility and reactivity, making it a valuable component in various chemical reactions and biological assays.

The phenol ring serves as the central framework of the molecule, providing stability and aromaticity. The 1-aminocyclopentyl group attached at the para position introduces a cyclic amine structure, which can participate in hydrogen bonding and other non-covalent interactions. This feature enhances the compound's ability to interact with biological systems, making it a promising candidate for drug design. The dimethylamino methyl group at the ortho position adds further complexity by introducing a tertiary amine functionality, which can act as a nucleophile or base in chemical reactions.

Recent studies have highlighted the potential of 4-(1-aminocyclopentyl)-2-(dimethylamino)methylphenol in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate neurotransmitter systems has been extensively investigated, with promising results in preclinical models.

In addition to its pharmacological applications, 4-(1-aminocyclopentyl)-2-(dimethylamino)methylphenol has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Recent advancements in this area have demonstrated its ability to enhance the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties.

The synthesis of 4-(1-aminocyclopentyl)-2-(dimethylamino)methylphenol involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic techniques. Key steps include the formation of the cyclopentane ring through ring-closing metathesis and subsequent functionalization to introduce the amino and dimethylamino groups. The optimization of these steps has been a focus of recent research, with efforts directed toward improving yield and reducing environmental impact.

From an environmental standpoint, the compound's biodegradability and toxicity profile are critical considerations. Initial assessments suggest that 4-(1-aminocyclopentyl)-2-(dimethylamino)methylphenol exhibits moderate biodegradability under aerobic conditions, though further studies are needed to fully understand its environmental impact. Regulatory agencies are increasingly focusing on such compounds to ensure their safe use and disposal.

In conclusion, 4-(1-aminocyclopentyl)-2-(dimethylamino)methylphenol (CAS No: 2228871-83-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.